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Abstract

Dasatinib is a potent, orally bioavailable small molecule inhibitor of multiple tyrosine kinases.
[1][2] It is a critical tool in cancer research and drug development, primarily targeting the BCR-
ABL fusion protein and SRC family kinases.[2][3] Proper preparation and storage of dasatinib
stock solutions are paramount to ensure experimental reproducibility and the integrity of
cellular assays. This document provides detailed protocols and application notes for the
preparation, storage, and use of dasatinib in a cell culture setting.

Introduction to Dasatinib

Dasatinib is a second-generation tyrosine kinase inhibitor (TKI) that is significantly more potent
than its predecessor, imatinib.[3][4] Its mechanism of action involves binding to the ATP-binding
site of target kinases, thereby inhibiting their activity and blocking downstream signaling
pathways that regulate cell proliferation, differentiation, and survival.[1][2] In addition to its
primary targets, BCR-ABL and SRC family kinases (SRC, LCK, YES, FYN), dasatinib also
inhibits other kinases such as c-KIT, EPHA2, and PDGFR[ at nanomolar concentrations.[2][3]
This multi-targeted profile makes it a valuable compound for studying various cellular
processes and for the development of therapeutics against cancers like Chronic Myeloid
Leukemia (CML) and Acute Lymphoblastic Leukemia (ALL).[1][2]

Key Signaling Pathway Inhibited by Dasatinib
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Preparation Processing Storage

Weigh Dasatinib Add DMSO Vortex to Dissolve Sterile Filter (Optional) Aliquot Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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